1-(4-fluorophenyl)-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(2-pyrrolidin-3-ylphenyl)methanone
• InChI: InChI=1S/C21H24FN3O/c22-17-5-7-18(8-6-17)24-11-13-25(14-12-24)21(26)20-4-2-1-3-19(20)16-9-10-23-15-16/h1-8,16,23H,9-15H2
• InChI Key: IEMQVQSDFFHCAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=CC=CC=C2C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H24FN3O
• Molecular Weight: 353.4 g/mol

Description

1-(4-fluorophenyl)-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride, also known as FPBP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. FPBP is a piperazine derivative that belongs to the class of psychoactive substances, which are known to have an impact on the central nervous system.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride is not yet fully understood, but it is believed to act as a serotonin reuptake inhibitor. This means that it prevents the reuptake of serotonin into the presynaptic neuron, leading to an increase in the concentration of serotonin in the synaptic cleft. This, in turn, leads to an increase in the activation of serotonin receptors, which is believed to be responsible for the psychoactive effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its role as a serotonin reuptake inhibitor, this compound has also been shown to have an impact on other neurotransmitters, including dopamine and norepinephrine. This compound has also been shown to have an impact on the cardiovascular system, with studies showing that it can increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride has several advantages as a research tool, including its high affinity for the serotonin transporter and its ability to modulate the activity of multiple neurotransmitters. However, there are also several limitations to the use of this compound in lab experiments, including its potential for toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride, including the development of new synthesis methods to improve the yield and purity of the compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its impact on the central nervous system. Finally, there is a need for more research on the potential therapeutic applications of this compound, particularly in the treatment of psychiatric disorders such as depression and anxiety.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in the scientific research community due to its potential applications in various fields. While there are several limitations to the use of this compound in lab experiments, its high affinity for the serotonin transporter and ability to modulate the activity of multiple neurotransmitters make it a valuable research tool. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

1-(4-fluorophenyl)-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride can be synthesized using a variety of methods, including the reaction between 4-fluorophenylpiperazine and 2-(3-pyrrolidinyl)benzoyl chloride in the presence of a base. The resulting compound is then treated with hydrochloric acid to form the dihydrochloride salt of this compound. The synthesis of this compound has been extensively studied, and several modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

1-(4-fluorophenyl)-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most significant applications of this compound is in the field of neuroscience, where it is used as a research tool to study the central nervous system. This compound has been shown to have a high affinity for the serotonin transporter, which makes it a valuable tool for studying the role of serotonin in the brain.